Cas no 218796-15-7 (N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide)

• Product Name: N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide
• CAS No: 218796-15-7
• MF: C₈H₆ClFN₂O₃
• MW: 232.596244335175
• MDL: MFCD00275692
• CID: 1068433
• PubChem ID: 2779526
• Update Time: 2025-07-18

N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide
• EN300-9411347
• 218796-15-7
• AKOS027257520
• MFCD00275692
• N1-(2-chloro-6-fluoro-3-nitrophenyl)acetamide
• CS-0153984
• BS-16533
• A911320
• SCHEMBL10129571
• C74088

• MDL： MFCD00275692
• Inchi： 1S/C8H6ClFN2O3/c1-4(13)11-8-5(10)2-3-6(7(8)9)12(14)15/h2-3H,1H3,(H,11,13)
• InChI Key： WFHKGFKXWQBKQF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1NC(C)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.0050979g/mol
• Monoisotopic Mass: 232.0050979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide

Recent Advances in the Study of N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide (CAS: 218796-15-7) and Its Applications in Chemical Biology and Pharmaceutical Research

N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide (CAS: 218796-15-7) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chloro-fluoro-nitro substitution pattern, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a key precursor in the synthesis of kinase inhibitors. Researchers demonstrated that derivatives of N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization of its pharmacological properties.

In addition to its applications in oncology, recent research has also investigated the antimicrobial potential of N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel sulfonamide derivatives using this compound as a building block. These derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The findings suggest that further structural modifications could enhance the compound's efficacy and reduce potential toxicity.

The mechanistic studies of N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide have also advanced significantly. Recent work has elucidated its role in modulating cellular signaling pathways, particularly those involving reactive oxygen species (ROS) generation and apoptosis. A 2023 study in Chemical Research in Toxicology utilized proteomic analysis to identify specific protein targets of the compound, providing insights into its mode of action at the molecular level. These findings are critical for understanding both the therapeutic potential and safety profile of this compound.

From a synthetic chemistry perspective, recent innovations have focused on improving the scalability and sustainability of N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide production. A 2024 report in Green Chemistry described a novel catalytic system that reduces the environmental impact of its synthesis while maintaining high yield and purity. This development addresses one of the key challenges in translating laboratory-scale research to industrial applications.

Looking forward, the diverse applications of N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide continue to expand. Current research directions include its potential use in targeted drug delivery systems and as a molecular probe for studying protein-ligand interactions. The compound's unique chemical properties make it particularly valuable for structure-activity relationship (SAR) studies, enabling researchers to fine-tune biological activity while minimizing off-target effects.

In conclusion, the growing body of research on N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide (CAS: 218796-15-7) underscores its importance as a multifunctional chemical entity in biomedical research. Recent advances have not only expanded our understanding of its biological activities but have also improved its synthetic accessibility. As investigations continue, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics and research tools.